Cas no 81349-02-2 (Phosphinic acid, methyl(4-nitrophenyl)-)

• Product name: Phosphinic acid, methyl(4-nitrophenyl)-
• CAS No: 81349-02-2
• MF: C₇H₈NO₄P
• MW: 201.11648273468
• CID: 986682
• PubChem ID: 157763

Phosphinic acid, methyl(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, methyl(4-nitrophenyl)-
• methyl-(4-nitrophenyl)phosphinic acid
• DTXSID10231065
• 81349-02-2

• Inchi： InChI=1S/C7H8NO4P/c1-13(11,12)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,11,12)
• InChI Key： ZHMBLBLPJBIEKC-UHFFFAOYSA-N
• SMILES： CP(=O)(C1=CC=C(C=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 201.01909473g/mol
• Monoisotopic Mass: 201.01909473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 0.3